Cas no 81-21-0 (Dicyclopentadienediepoxide)

• Product Name: Dicyclopentadienediepoxide
• CAS No: 81-21-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00077209
• CID: 34242
• PubChem ID: 24894187
• Update Time: 2025-07-19

Dicyclopentadienediepoxide Chemical and Physical Properties

Names and Identifiers

• Dicyclopentadiene diepoxide
• 1,2:5,6-Diepoxyhexahydro-4,7-methanoindane
• Dicyclopentadiene dioxide,mixture of endo and exo isomers
• Bicyclopentadiene diepoxide
• Dicyclopentadienedioxide
• Octahydro-1aH-2,4-methanoindeno[1,2-b:5,6-b']bis(oxirene)
• Curculigoside
• 1,2,5,6-Diepoxy-octahydro-4,7-methano-inden
• 1,2,5,6-diepoxy-octahydro-4,7-methano-indene
• bicyclopentadienedioxide
• Bicyelopentadiene dioxide
• Dicyclopentadiendiepoxid
• ep207
• epoxide207
• exo-4-endo-10-dioxa-exo-pentacyclo<6.3.1.03,5.02,7.09,11>dodecane
• exo-4-exo-10-dioxa-endo-pentacyclo<6.3.1.03,5.02,7.09,11>dodecane
• unox207
• unox207x
• unoxepoxide207
• 4,7-Methanoindan,1,2:5,6-diepoxyhexahydro- (6CI,8CI)
• 1,2:5,6-Diepoxyhexahydro-4,7-methanoindan
• DCPDDO
• NSC 24262
• NSC 30544
• NSC 34460
• NSC 54738
• NSC56357
• Bicyclopentadiene dioxide
• Dicyclopentadiene dioxide
• 4, 7-Methanoindan, 1,2:5,6-diepoxy-3a,4,5,6,7,7a-hexahydro-
• 4, 3a,4,5,6,7,7a-hexahydro-1,2:5,6-diepoxy-
• NSC-56357
• 2, {4-Methano-2H-indeno[1,2-b:5,6-b']bisoxirene,} octahydro-
• AI3-26046
• 4,7-Methanoindan, 3a,4,5,6,7,7a-hexahydro-1,2:5,6-diepoxy-
• NSC 56357
• 1,6-Diepoxyhexahydro-4,7-methanoindan
• 2,4-Methano-2H-indeno[1,2-b:5,6-b']bisoxirene, octahydro
• Dicyclopentadiene dioxide, 30% endo isomers
• WLN: T F3 C555 B3 A BX GO MOTJ
• FT-0606272
• 2,4-Methano-2H-indeno[1,2-b:5,6-b']bisoxirene, octahydro-
• 4,7-Methanoindan, 1,2:5,6-diepoxyhexahydro-
• DCPDDO; Dicyclopentadiene diepoxide; Dicyclopentadiene dioxide; NSC 24262; NSC 30544
• NSC-24262
• EP 207
• SCHEMBL259015
• 2,2-b:5,6-b']bisoxirene, octahydro-
• Tox21_200495
• DTXSID4020452
• 4, 1,2:5,6-diepoxyhexahydro-
• 1,2:5,6-Diepoxy-3a,4,5,6,7, 7a-hexahydro-4,7-methanoindan
• EINECS 201-334-1
• A864584
• D97482
• 1,2:5,6-Diepoxyhexahydro-4, 7-methanoindan
• 81-21-0
• 1,6-Diepoxy-3a,4,5,6,7,7a-hexahydro-4,7-methanoindan
• 1,2:5,6-Diepoxy-3a,4,5,6,7,7a-hexahydro-4,7-methanoindan
• octahydro-1aH-2,4-methanoindeno[1,2-b:5,6-b']bisoxirene
• NSC-30544
• Unox epoxide 207
• 4,10-dioxapentacyclo[6.3.1.02,7.03,5.09,11]dodecane
• HSDB 5240
• WLN: T D3 C55 J35 A ED KOTJ
• DTXCID00452
• octahydro-1aH-3,4-epoxy-2,5-methanoindeno[1,2-b]oxirene
• LS-90926
• Q63088183
• Epoxide 207
• 4,7-Methanoindan, 1,2:5,6-diepoxy-3a,4,5,6,7,7a-hexahydro-
• 2,2-B:5,6-B')bisoxirene, octahydro-
• Unox 207X
• NCGC00258049-01
• 4, 7-Methanoindan, 1,2:5,6-diepoxyhexahydro-
• NSC-54738
• AKOS005524504
• 2,4-Methano-2H-indeno(1,2-b:5,6-b')bisoxirene, octahydro-
• NSC24262
• CAS-81-21-0
• Dicyclopentadiene dioxide (VAN)
• 4,7-Methanoindan, 3a,4, 5,6,7,7a-hexahydro-1,2:5,6-diepoxy-
• LS-7327
• 4,10-dioxapentacyclo[6.3.1.0~2,7~.0~3,5~.0~9,11~]dodecane
• {2,4-Methano-2H-bisoxireno[a,f]indene,} octahydro-
• Dicyclopentadiene dioxide, 70% exo isomers, 30% endo isomers
• NSC30544
• STK732831
• 2,f]indene, octahydro-
• 4, 1,2:5,6-diepoxy-3a,4,5,6,7,7a-hexahydro-
• 2,4-Methano-2H-bisoxireno(a,f)indene, octahydro-
• NSC34460
• CHEMBL3184982
• NCGC00248659-01
• Unox 207
• 1,2:5,6-Diepoxy-4,7-methanohydrindane
• NSC54738
• NSC-34460
• LS-13794
• NS00038112
• 4,7-Methanoindan, 1,2:5,6-diepoxyhexahydro- (6CI, 8CI)
• Octahydro-2,4-methano-2H-indeno[1,2-b:5,6-b′]bisoxirene (ACI)
• 1,2:5,6-Diepoxydicyclopentadiene
• Dicyclopentandiene diepoxide
• TTA 27
• 4,7Methanoindan, 1,2:5,6diepoxyhexahydro, mixed isomers
• 4,7Methanoindan, 1,2:5,6diepoxy3a,4,5,6,7,7ahexahydro
• 1,2:5,6Diepoxyhexahydro4,7methanoindan
• 1,2:5,6Diepoxy3a,4,5,6,7,7ahexahydro4,7methanoindan
• 2,4Methano2Hindeno(1,2b:5,6b')bisoxirene, octahydro
• 2,4-Methano-2H-indeno(1,2-b:5,6-b')bisoxirene, octahydro-, (1aalpha,1bbeta,2beta,2aalpha,3aalpha,4beta,4abeta,5aalpha)-
• 2,4Methano2Hbisoxireno(a,f)indene, octahydro
• 2,4-METHANO-2H-INDENO(1,2-B:5,6-B')BISOXIRENE, OCTAHYDRO-, (1A.ALPHA.,1B.BETA.,2.BETA.,2A.ALPHA.,3A.ALPHA.,4.BETA.,4A.BETA.,5A.ALPHA.)-
• 4,7Methanoindan, 3a,4,5,6,7,7ahexahydro1,2:5,6diepoxy
• UNII-4UQK50194R
• 4,7Methanoindan, 1,2:5,6diepoxyhexahydro
• Dicyclopentadienediepoxide

• MDL： MFCD00077209
• Inchi： 1S/C10H12O2/c1-4-3-2-6-10(11-6)7(3)5(1)9-8(4)12-9/h3-10H,1-2H2
• InChI Key： BQQUFAMSJAKLNB-UHFFFAOYSA-N
• SMILES： O1C2C1CC1C2C2C3C(C1C2)O3
• BRN： 112743

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Scaly crystals
• Density: 1,331 g/cm3
• Melting Point: 185-189 °C (lit.)
• Boiling Point: 120°C 10mm
• Flash Point: 120°C/10mm subl.
• Refractive Index: 1.5460 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 25.06000
• LogP: 0.80700
• Solubility: It is easily soluble in chloroform, diethyl ether and benzene, and slightly soluble in absolute ethanol.

Dicyclopentadienediepoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• RTECS：PB9625200
• Hazardous Material Identification：
• HazardClass：6.1
• TSCA：Yes
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Dicyclopentadienediepoxide

Dicyclopentadienediepoxide (CAS No. 81-21-0): An Overview of Its Properties, Applications, and Recent Research

Dicyclopentadienediepoxide (DCPD-diepoxide), with the CAS number 81-21-0, is a versatile compound widely used in various industrial and research applications. This epoxy compound is derived from dicyclopentadiene (DCPD) and has gained significant attention due to its unique chemical structure and reactivity. In this article, we will delve into the properties, applications, and recent research advancements of Dicyclopentadienediepoxide.

Chemical Structure and Properties

Dicyclopentadienediepoxide is characterized by its bicyclic structure, featuring two epoxide groups. The molecular formula of DCPD-diepoxide is C₁₀H₁₄O₂, and its molecular weight is approximately 170.21 g/mol. The presence of the epoxide groups makes it highly reactive, allowing it to undergo various chemical reactions such as ring-opening polymerization and cross-linking. This reactivity is crucial for its applications in the synthesis of polymers, coatings, and adhesives.

The physical properties of Dicyclopentadienediepoxide include a melting point of around 55-57°C and a boiling point of approximately 230°C at 760 mmHg. It is a colorless to pale yellow liquid at room temperature and is soluble in most organic solvents but insoluble in water. These properties make it suitable for use in a variety of industrial processes.

Applications in Industry and Research

Dicyclopentadienediepoxide finds extensive use in the polymer industry due to its ability to form high-performance polymers with excellent mechanical properties. It is commonly used as a monomer or cross-linking agent in the synthesis of epoxy resins, which are widely employed in coatings, adhesives, and composites. The high reactivity of the epoxide groups allows for rapid curing processes, making it an ideal choice for applications requiring fast production cycles.

In addition to its industrial applications, Dicyclopentadienediepoxide has also been explored in academic research for its potential in developing new materials with unique properties. Recent studies have focused on using DCPD-diepoxide as a building block for designing stimuli-responsive materials, such as shape-memory polymers and self-healing materials. These materials have potential applications in fields such as biomedical engineering and advanced manufacturing.

Recent Research Advancements

The versatility of Dicyclopentadienediepoxide has led to numerous research studies aimed at expanding its applications and improving its performance. One notable area of research involves the development of novel catalysts for the ring-opening polymerization of DCPD-diepoxide. Recent studies have reported the use of metal-organic frameworks (MOFs) as efficient catalysts for this process, resulting in polymers with enhanced thermal stability and mechanical strength.

Another area of interest is the use of DCPD-diepoxide in the synthesis of bio-based materials. Researchers have explored the possibility of using renewable resources to produce DCPD-diepoxide, thereby reducing the environmental impact associated with traditional petroleum-based processes. This approach aligns with the growing trend towards sustainable chemistry and green manufacturing practices.

Safety Considerations

While Dicyclopentadienediepoxide offers numerous benefits, it is important to handle it with care due to its reactivity. Proper safety measures should be followed during storage and handling to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and respirators when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

Conclusion

Dicyclopentadienediepoxide (CAS No. 81-21-0) is a valuable compound with a wide range of applications in industry and research. Its unique chemical structure and reactivity make it an essential component in the synthesis of high-performance polymers and advanced materials. Ongoing research continues to expand its potential uses, contributing to advancements in fields such as polymer science, materials engineering, and sustainable chemistry.